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Compound of Interest

Compound Name: 4-(3-Chlorophenoxy)piperidine

Cat. No.: B1349332 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel chemical compounds. This document provides

crucial safety and logistical information for the handling and disposal of 4-(3-
Chlorophenoxy)piperidine, a substituted piperidine derivative. The following guidelines are

based on available data for structurally similar compounds and are intended to supplement, not

replace, a comprehensive, substance-specific Safety Data Sheet (SDS).

Chemical Identifier:

Chemical Name 4-(3-Chlorophenoxy)piperidine

Synonyms 4-(m-Chlorophenoxy)piperidine

Molecular Formula C₁₁H₁₄ClNO

Molecular Weight 211.69 g/mol

CAS Number 97840-40-9

Hazard Identification and Personal Protective
Equipment (PPE)
Based on information for similar compounds like 4-(4-Chlorophenoxy)piperidine hydrochloride

and the parent compound piperidine, 4-(3-Chlorophenoxy)piperidine is anticipated to be a

hazardous substance. The primary hazards include irritation to the skin, eyes, and respiratory
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system.[1][2] It is also noted to be air-sensitive.[1] Therefore, appropriate personal protective

equipment is essential to minimize exposure.

Recommended Personal Protective Equipment (PPE):

Protection Type Recommended Equipment

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles are mandatory.[3][4][5][6] A face

shield should be worn when there is a potential

for splashing.[5]

Skin Protection

A lab coat or chemical-resistant apron should be

worn.[3] Wear protective gloves tested to EN

374 or an equivalent standard.[3][4][7] Given the

nature of the compound, nitrile or neoprene

gloves are a reasonable starting point, but glove

compatibility should be verified. Change gloves

frequently and after any sign of contamination.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of dust or vapors.[2][3][6] If

engineering controls are insufficient, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used.[3][5]

Operational Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring the safety of laboratory personnel.

Handling Procedures:
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Step Procedure

Preparation

Before handling, ensure all necessary PPE is

donned correctly. Have an emergency eye wash

station and safety shower readily accessible.

Weighing and Transfer

As the compound is air-sensitive, it is advisable

to handle it under an inert atmosphere (e.g.,

nitrogen or argon) if possible, especially for

long-term storage or sensitive reactions. When

weighing and transferring the solid, do so in a

chemical fume hood to minimize inhalation

exposure.[2][6] Avoid generating dust.[2]

Solution Preparation

When dissolving the compound, add the solid to

the solvent slowly while stirring. Use a closed or

covered system to prevent the release of

vapors.

Post-Handling

After handling, thoroughly wash hands and any

exposed skin with soap and water.[2]

Decontaminate all surfaces and equipment that

came into contact with the chemical.

Storage Conditions:

Condition Recommendation

General Storage
Store in a tightly closed container in a cool, dry,

and well-ventilated area.[2]

Incompatible Materials Store away from strong oxidizing agents.[8]

Long-Term Storage

For long-term stability, especially given its air

sensitivity, storing under an inert atmosphere is

recommended. Protect from light and moisture.

[5]
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Disposal Plan
Proper disposal of 4-(3-Chlorophenoxy)piperidine and any contaminated materials is crucial

to prevent environmental contamination and comply with regulations.

Disposal Guidelines:

Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

The compound should be placed in a clearly

labeled, sealed container for collection by a

licensed waste disposal service.[2]

Contaminated Materials

All disposable items that have come into contact

with the chemical, such as gloves, paper towels,

and pipette tips, should be collected in a

designated, sealed hazardous waste container

for disposal.[2]

Empty Containers

Empty containers should be triple-rinsed with a

suitable solvent. The rinsate should be collected

and treated as hazardous waste. The rinsed

container can then be disposed of according to

institutional guidelines.

Experimental Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of 4-(3-
Chlorophenoxy)piperidine from receipt to disposal.

Preparation Handling Cleanup & Disposal

Review SDS & Procedures Don Appropriate PPE Prepare Work Area (Fume Hood) Weigh & Transfer CompoundProceed to Handling Perform Experiment Decontaminate Equipment & Work AreaExperiment Complete Segregate & Label Waste Dispose of Waste via Licensed Service Document WorkEnd of Process
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-(3-Chlorophenoxy)piperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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